4,5,6,7-tetrahydro-2H-isoindole
Overview
Description
4,5,6,7-tetrahydro-2H-isoindole is a chemical compound with the molecular formula C8H11N . It is also known by other names such as 2H-Isoindole, 4,5,6,7-tetrahydro- .
Synthesis Analysis
The synthesis of 4,5,6,7-tetrahydro-2H-isoindole has been reported in several studies. For instance, one study describes the formation of 4,5,6,7-tetrahydroisoindoles by palladium-catalyzed hydride reduction .Molecular Structure Analysis
The molecular structure of 4,5,6,7-tetrahydro-2H-isoindole has been analyzed in several studies . The compound has a molecular weight of 121.18 g/mol . Its InChI code is 1S/C8H11N/c1-2-4-8-6-9-5-7 (8)3-1/h5-6,9H,1-4H2 .Chemical Reactions Analysis
In terms of chemical reactions, alkyl isoindolines were reduced to 4,5,6,7-tetrahydro-2H-isoindoles . Halogen-substituted isoindolines were dehalogenated and reduced to 4,5,6,7-tetrahydro-2H-isoindoles .Physical And Chemical Properties Analysis
The physical and chemical properties of 4,5,6,7-tetrahydro-2H-isoindole have been analyzed in several studies . The compound has a molecular weight of 121.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 0 . The compound has a rotatable bond count of 0 .Scientific Research Applications
Pharmacokinetics
In pharmacokinetics, this compound’s properties such as lipophilicity and water solubility are studied to understand its druglikeness and how it behaves within the body .
Insecticidal Activity
There has been research into the design and synthesis of novel derivatives of 4,5,6,7-tetrahydro-2H-indazole targeting the ecdysone receptor (EcR) for potential use as insect growth regulators .
COX-2 Inhibition
Quantitative analysis of structure-activity relationships has been conducted on derivatives of 4,5,6,7-tetrahydro-2H-isoindole for inhibition of cyclooxygenase-2 (COX-2) catalytic activity, which is significant in the development of anti-inflammatory drugs .
COX-2 Isoenzyme Inhibition
Novel tetrahydro-2H-isoindoles have been prepared and evaluated as inhibitors of the COX-2 isoenzyme. This research focuses on developing new anti-inflammatory agents with a specific structural feature that does not include a sulfonyl moiety .
Mechanism of Action
Target of Action
The primary target of 4,5,6,7-tetrahydro-2H-isoindole is Cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are lipid compounds that mediate a variety of physiological processes including inflammation, pain, and fever.
Mode of Action
4,5,6,7-tetrahydro-2H-isoindole interacts with COX-2 by inhibiting its catalytic activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing the physiological responses mediated by these compounds.
Biochemical Pathways
The inhibition of COX-2 by 4,5,6,7-tetrahydro-2H-isoindole affects the arachidonic acid pathway . This pathway is responsible for the production of prostaglandins, thromboxanes, and leukotrienes, all of which play significant roles in inflammation and pain signaling. By inhibiting COX-2, 4,5,6,7-tetrahydro-2H-isoindole reduces the production of these compounds, thereby alleviating their associated physiological effects.
Result of Action
The inhibition of COX-2 by 4,5,6,7-tetrahydro-2H-isoindole leads to a decrease in the production of prostaglandins . This results in a reduction of inflammation, pain, and fever, which are the physiological responses typically mediated by these compounds.
Future Directions
properties
IUPAC Name |
4,5,6,7-tetrahydro-2H-isoindole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N/c1-2-4-8-6-9-5-7(8)3-1/h5-6,9H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSHOAZBZHHEGHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=CNC=C2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90472595 |
Source
|
| Record name | 4,5,6,7-tetrahydro-2H-isoindole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90472595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-tetrahydro-2H-isoindole | |
CAS RN |
51649-35-5 |
Source
|
| Record name | 4,5,6,7-tetrahydro-2H-isoindole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90472595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5,6,7-Tetrahydroisoindole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl)benzyloxycarbonyloxy] succinimide](/img/structure/B1599998.png)
![4-[2-(1H-imidazol-1-yl)ethoxy]benzaldehyde](/img/structure/B1600009.png)
